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Compound of Interest

Compound Name: 5-Bromosalicylamide

Cat. No.: B1265511

For Immediate Implementation: This document provides essential safety and logistical
protocols for the handling and disposal of 5-Bromosalicylamide (CAS No. 6329-74-4).
Adherence to these guidelines is critical for ensuring personnel safety and maintaining a
secure laboratory environment. This information is intended for trained researchers, scientists,
and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromosalicylamide is classified as harmful if swallowed and may cause an allergic skin
reaction[1][2]. It is a combustible solid. The following personal protective equipment is
mandatory when handling this compound.
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Personal Protective
Equipment (PPE)

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 dust

mask (or equivalent)

To prevent inhalation of the

powdered compound.

Eye and Face Protection

Safety glasses with side
shields or goggles, and a face
shield.

To protect against dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential allergic reactions.[3]

Body Protection

Laboratory coat or other

protective clothing.

To protect skin and personal

clothing from contamination.[3]

Operational Protocol: From Receipt to Disposal

A systematic approach to handling 5-Bromosalicylamide is crucial for minimizing exposure

risk. The following workflow outlines the key procedural steps.
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Preparation Phase

Don appropriate PPE

A

Work in a well-ventilated area or fume hood

Handlin ig Phase
A

Weigh and handle the solid compound

Caution

v

Avoid generating dust

A

Do not eat, drink, or smoke

If not for immediate use After use

Storage v Disposal Phase

Store in a cool, dry, well-ventilated area Collect waste in a labeled, sealed container

A

Keep container tightly closed Dispose of according to institutional and local regulations

Click to download full resolution via product page

Diagram 1: Workflow for Safe Handling of 5-Bromosalicylamide.
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First Aid and Emergency Procedures

In the event of exposure, immediate action is necessary.

Exposure Route First Aid Measures

) Rinse mouth with water. Do not induce vomiting.
Ingestion ] ) . )
Seek immediate medical attention.[3]

Remove contaminated clothing immediately.
) Wash the affected area with soap and plenty of
Skin Contact L
water. If skin irritation or a rash occurs, get

medical help.[3]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

doctor.[3]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ) ] ]
artificial respiration and seek immediate medical

attention.[3]

Spill and Disposal Management

Spill Response: In case of a spill, avoid generating dust.[4] Wearing appropriate PPE, carefully
sweep or vacuum the spilled material into a suitable, labeled container for disposal.[4] Ensure
the area is well-ventilated.

Waste Disposal: Dispose of 5-Bromosalicylamide and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.[2][3] This
should be done through a licensed professional waste disposal service.

Chemical and Physical Properties

A summary of key quantitative data for 5-Bromosalicylamide is provided below for quick
reference.
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Property Value
Molecular Formula C7HeBrNO2[1]
Molecular Weight 216.03 g/mol [1]
Melting Point 241-245 °C
CAS Number 6329-74-4[1]
EC Number 228-704-5[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromosalicylamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromosalicylamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromosalicylamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromosalicylamide
https://www.chemicalbook.com/msds/5-bromosalicylamide.pdf
https://www.benchchem.com/product/b1265511?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromosalicylamide
https://www.chemicalbook.com/msds/5-bromosalicylamide.htm
https://www.chemicalbook.com/msds/5-bromosalicylamide.pdf
https://pim-resources.coleparmer.com/sds/48845.pdf
https://www.benchchem.com/product/b1265511#personal-protective-equipment-for-handling-5-bromosalicylamide
https://www.benchchem.com/product/b1265511#personal-protective-equipment-for-handling-5-bromosalicylamide
https://www.benchchem.com/product/b1265511#personal-protective-equipment-for-handling-5-bromosalicylamide
https://www.benchchem.com/product/b1265511#personal-protective-equipment-for-handling-5-bromosalicylamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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